Cas no 79659-43-1 (Benzeneacetic acid, 3,4-dimethoxy-2-(phenylmethoxy)-)

• Product Name: Benzeneacetic acid, 3,4-dimethoxy-2-(phenylmethoxy)-
• CAS No: 79659-43-1
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 532540
• PubChem ID: 1285472
• Update Time: 2025-04-19

Benzeneacetic acid, 3,4-dimethoxy-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,4-dimethoxy-2-(phenylmethoxy)-
• 2-(3,4-dimethoxy-2-phenylmethoxyphenyl)acetic acid
• DTXSID60361649
• 79659-43-1

• Inchi： 1S/C17H18O5/c1-20-14-9-8-13(10-15(18)19)16(17(14)21-2)22-11-12-6-4-3-5-7-12/h3-9H,10-11H2,1-2H3,(H,18,19)
• InChI Key： BNFRGZIVPYBDIU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=C(C=CC=1CC(=O)O)OC)OC

Computed Properties

• Exact Mass: 302.11542367g/mol
• Monoisotopic Mass: 302.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65Ų